Cas no 953968-52-0 (N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide)

• Product Name: N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide
• CAS No: 953968-52-0
• MF: C₁₄H₂₂N₆OS
• MW: 322.429080486298
• CID: 5782734
• PubChem ID: 16900768
• Update Time: 2025-07-15

N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-methylsulfanyl-4-(propylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]propanamide
• AKOS024641590
• SR-01000912094
• SR-01000912094-1
• N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)propionamide
• F2337-0002
• N-{2-[6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}propanamide
• 953968-52-0
• N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide

• Inchi： 1S/C14H22N6OS/c1-4-6-16-12-10-9-17-20(8-7-15-11(21)5-2)13(10)19-14(18-12)22-3/h9H,4-8H2,1-3H3,(H,15,21)(H,16,18,19)
• InChI Key： GWCXDWPIFUZMAE-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(NCCC)N=C(SC)N=2)(=O)CC

Computed Properties

• Exact Mass: 322.15758052g/mol
• Monoisotopic Mass: 322.15758052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 110Ų

Additional information on N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide

N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide (CAS No. 953968-52-0): A Comprehensive Overview

N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide (CAS No. 953968-52-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 953968-52-0, is characterized by its unique structural features and biological activities, making it a promising candidate for various pharmacological studies.

The molecular structure of N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide consists of a pyrazolo[3,4-d]pyrimidine core, which is a common scaffold in many bioactive compounds. The presence of the methylsulfanyl and propylamino groups adds to its chemical diversity and biological activity. These functional groups play a crucial role in modulating the compound's interactions with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

In addition to its anti-inflammatory effects, N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development in oncology.

The pharmacokinetic properties of N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's high bioavailability and low toxicity profile further support its suitability for clinical applications.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. Preclinical studies on N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide have provided promising results, but more extensive clinical trials are needed to validate these findings. Ongoing phase I and II clinical trials are currently evaluating the safety and efficacy of this compound in various disease models.

The structural optimization of N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide is another area of active research. Scientists are exploring ways to enhance its potency and selectivity by modifying its chemical structure. For example, substituting different functional groups on the pyrazolo[3,4-d]pyrimidine core can lead to compounds with improved pharmacological properties. These efforts aim to develop more effective and safer drugs for clinical use.

In conclusion, N-{2-6-(methylsulfanyl)-4-(propylamino)-1H-pyrazolo3,4-dpyrimidin-1-ylethyl}propanamide (CAS No. 953968-52-0) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for addressing unmet medical needs.